Cas no 16900-07-5 (Octane, 1-(butylthio)-)

• Product Name: Octane, 1-(butylthio)-
• CAS No: 16900-07-5
• MF: C₁₂H₂₆S
• MW: 202.399842739105
• CID: 1350860
• PubChem ID: 519336
• Update Time: 2025-04-20

Octane, 1-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Octane, 1-(butylthio)-
• 1-butylsulfanyloctane
• butyl octyl sulfide
• 1-(Butylthio)octane
• SCHEMBL198952
• butyl-octyl-sulfide
• 5-Thiatridecane
• UNIAPWPIAGJFDG-UHFFFAOYSA-N
• 16900-07-5
• Sulfide, butyl octyl
• DTXSID90333975
• 1-(Butylsulfanyl)octane #

• Inchi： 1S/C12H26S/c1-3-5-7-8-9-10-12-13-11-6-4-2/h3-12H2,1-2H3
• InChI Key： UNIAPWPIAGJFDG-UHFFFAOYSA-N
• SMILES： S(CCCC)CCCCCCCC

Computed Properties

• Exact Mass: 202.17568
• Monoisotopic Mass: 202.17552200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 0.8420
• Melting Point: -18°C (estimate)
• Boiling Point: 250.55°C (estimate)
• Refractive Index: 1.4523 (estimate)
• PSA: 0